Cas no 123871-69-2 (3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF)

3-(Trimethylsilyl)propynylzinc bromide (0.50 M in THF) is a highly reactive organozinc reagent used in organic synthesis, particularly for nucleophilic additions and cross-coupling reactions. The trimethylsilyl (TMS) group enhances stability while allowing selective deprotection when needed. Supplied as a 0.50 M solution in anhydrous THF, this reagent offers consistent reactivity and ease of handling under inert conditions. Its compatibility with palladium and nickel catalysts makes it valuable for Sonogashira and Negishi couplings, enabling efficient C–C bond formation. The solution format ensures precise dosing, reducing variability in sensitive transformations. Suitable for use in air- and moisture-sensitive applications, it is a practical choice for constructing alkynyl-substituted frameworks in pharmaceutical and materials chemistry.

3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF structure

123871-69-2 structure

Product Name:3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF

CAS No:123871-69-2

MF:C₆H₁₁BrSiZn

MW:256.550038576126

MDL:MFCD22685073

CID:2760210

PubChem ID:11021515

Update Time:2025-10-19

3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

- 3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF
- 123871-69-2
- 3-(Trimethylsilyl)propynylzinc bromide
- Zinc, bromo[3-(trimethylsilyl)-2-propynyl]-
- Zinc, bromo[3-(trimethylsilyl)-2-propyn-1-yl]-
- MFCD22685073
- bromozinc(1+);trimethyl(prop-1-ynyl)silane
- [3-(bromozincio)prop-1-yn-1-yl]trimethylsilane
- MDL： MFCD22685073
- Inchi： 1S/C6H11Si.BrH.Zn/c1-5-6-7(2,3)4;;/h1H2,2-4H3;1H;/q-1;;+2/p-1
- InChI Key： XUZHJAPZPISDJL-UHFFFAOYSA-M
- SMILES： Br[Zn+].[Si](C#C[CH2-])(C)(C)C

Computed Properties

Exact Mass: 253.91048Da
Monoisotopic Mass: 253.91048Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T111970-5mL	3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF	123871-69-2		5mL	410.00	2021-07-18
TRC	T111970-10mL	3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF	123871-69-2		10mL	680.00	2021-07-18
abcr	AB570383-50 ml	3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF; .	123871-69-2		50 ml	€1155.00	2024-04-20
abcr	AB570383-100 ml	3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF; .	123871-69-2		100 ml	€1808.60	2024-04-20
A2B Chem LLC	AA27282-50ml	Zinc, bromo[3-(trimethylsilyl)-2-propyn-1-yl]-	123871-69-2	0.50 M in THF	50ml	$855.00	2024-04-20
A2B Chem LLC	AA27282-100ml	Zinc, bromo[3-(trimethylsilyl)-2-propyn-1-yl]-	123871-69-2	0.50 M in THF	100ml	$1345.00	2024-04-20
abcr	AB570383-50ml	3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF; .	123871-69-2		50ml	€1155.00	2025-02-16
abcr	AB570383-100ml	3-(Trimethylsilyl)propynylzinc bromide, 0.50 M in THF; .	123871-69-2		100ml	€1808.60	2025-02-16